Cas no 1158708-56-5 (4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 1158708-56-5
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• CID: 5176828
• PubChem ID: 28741007
• Update Time: 2025-06-08

4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-ethyl-2,4-dihydro-5-(4-piperidinyl)-

• Inchi： 1S/C9H16N4S/c1-2-13-8(11-12-9(13)14)7-3-5-10-6-4-7/h7,10H,2-6H2,1H3,(H,12,14)
• InChI Key： KWMGWFOLDARAPH-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2CCNCC2)N1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1158708-56-5)

The compound 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1158708-56-5) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This 1,2,4-triazole derivative, characterized by the presence of a piperidin-4-yl group and a thiol moiety, exhibits remarkable versatility in drug design and development. Researchers are particularly interested in its role as a scaffold for enzyme inhibitors and receptor modulators, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol aligns with this trend, as its modular structure allows for facile derivatization to optimize pharmacokinetic properties. The triazole-thiol core is known for its stability and bioisosteric potential, making it a valuable building block in the synthesis of novel drug candidates. Additionally, the piperidine ring contributes to enhanced blood-brain barrier permeability, a critical factor in the development of central nervous system (CNS) agents.

The synthesis of CAS No. 1158708-56-5 typically involves multi-step organic reactions, including cyclization and functional group transformations. Key intermediates such as 4-piperidone and ethyl hydrazinecarboxylate are often employed to construct the 1,2,4-triazole ring system. Recent publications highlight innovative catalytic methods to improve yield and purity, addressing the growing need for sustainable and cost-effective manufacturing processes. These developments are particularly relevant in the context of green chemistry and process optimization, which are top priorities for the pharmaceutical industry.

From a therapeutic perspective, 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol has shown promise in preliminary studies targeting inflammatory pathways and neurodegenerative diseases. Its ability to modulate redox signaling and protein-protein interactions has sparked interest in applications ranging from anti-inflammatory agents to neuroprotectants. Moreover, the compound's thiol group offers opportunities for covalent drug design, a strategy gaining traction in the development of irreversible inhibitors for challenging targets like kinases and proteases.

In the realm of computational chemistry, CAS No. 1158708-56-5 has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict binding affinities and optimize lead compounds, reducing the time and cost associated with empirical screening. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of this compound's potential, with algorithms identifying novel analogs and predicting their ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles.

Beyond pharmaceuticals, 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol finds utility in material science and catalysis. Its chelating properties make it a candidate for metal-organic frameworks (MOFs) and ligand design in homogeneous catalysis. Researchers are also investigating its role in corrosion inhibition, leveraging the thiol group's affinity for metal surfaces. Such interdisciplinary applications underscore the compound's versatility and its relevance to emerging technologies.

As the scientific community continues to explore CAS No. 1158708-56-5, questions frequently arise regarding its synthetic accessibility, biological activity, and safety profile. Addressing these inquiries is essential for advancing its practical applications. For instance, recent forums and publications discuss strategies to mitigate potential off-target effects and improve selectivity in drug design. Additionally, the compound's stability under physiological conditions remains a topic of active investigation, with studies focusing on prodrug strategies to enhance bioavailability.

In conclusion, 4-ethyl-5-(piperidin-4-yl)-4H-1,2,4-triazole-3-thiol represents a compelling case study in the intersection of medicinal chemistry and molecular innovation. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet medical needs and advancing cutting-edge research. As methodologies evolve and new discoveries emerge, this compound is poised to play a pivotal role in shaping the future of therapeutic development and scientific discovery.